Cas no 13235-36-4 (Ethylenediaminetetraacetic Acid Tetrasodium Salt)

• Product Name: Ethylenediaminetetraacetic Acid Tetrasodium Salt
• CAS No: 13235-36-4
• MF: C₁₀H₁₉N₂NaO₉
• MW: 334.25563454628
• MDL: MFCD00059938
• CID: 49119
• Update Time: 2026-05-14

Ethylenediaminetetraacetic Acid Tetrasodium Salt Chemical and Physical Properties

Names and Identifiers

• Ethylenediaminetetraacetic acid tetrasodium salt
• Sodium ethylenediamine tetraacetate
• EDTA
• EDTA-4NA
• Ethylenediaminetetraacetic acid tetrasodium salt tetrahydrate
• EDTA TETRASODIUM SALT ANHYDROUS
• TetrasodiuM EthylenediaMinetetraacetate Tetrahydrate
• tetrasodium,2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate,tetrahydrate
• Ethylenediamine-N,N,N',N'-tetraacetic acid tetrasodium salt,tetrahydrate
• EDTA.Na.4H2O
• Trilon B(EDTA-4Na)
• EDTA-4NA TETRAHYDRATE
• [ETHYLENEDINITRILO]TETRAACE
• EDTA, Tetrasodium Tetrahydrate Salt
• EDTA, TETRA SODIUM SALT, TETRAHYDRATE
• TETRASODIUM SALT OF EDTA TETRA HYDRATE
• Ethylenediamine tetra acetic acid four
• Tetrasodium Methylenediamine Tetraacetate
• Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, tetrasodium salt, tetrahydrate(9CI)
• 4Na(Edta4Na) 64-02-8
• Ethylenediaminetetraaceticacid
• Ethylenediaminetetraacetic acid tetrasodium salt dihydrate
• Tetrasodium ethylenediaminetetraacetate dihydrate
• EDTA-Na4
• edta tetrasodium salt hydrate
• Ethylenediaminetetraacetic acid tetrasodium salt hydrate
• EDTA tetrasodium dihydrate
• KSC909A7H
• BIE0501
• KSYNLCYTMRMCGG-UHFFFAOYSA-J
• C10H12N2O8.4Na.2H2O
• 5673AF
• tetrapotassium ion(4-) edta dihydrate
• RL00182
• EBD220328
• Sodium 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetraacetate hydrate (4:1:4)
• Tetrasodium Ethylenediaminetetraacetate Tetrahydrate, 99%
• Ethylenediaminetetraacetic Acid Tetrasodium Salt

• MDL： MFCD00059938
• Inchi： 1S/C10H16N2O8.4Na.2H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;;2*1H2/q;4*+1;;/p-4
• InChI Key： KSYNLCYTMRMCGG-UHFFFAOYSA-J
• SMILES： [Na+].[Na+].[Na+].[Na+].[O-]C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])=O.O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 452.06100
• Monoisotopic Mass: 452.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 169

Experimental Properties

• Color/Form: White powder, non-toxic.
• Boiling Point: 614.2ºCat 760 mmHg
• Flash Point: 325.2ºC
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: almost transparency
• PSA: 203.92000
• LogP: -7.66720
• Solubility: It is easily hygroscopic and soluble in cold and warm water. The aqueous solution is weakly alkaline and insoluble in alcohol, benzene and chloroform.

Ethylenediaminetetraacetic Acid Tetrasodium Salt Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ethylenediaminetetraacetic Acid Tetrasodium Salt

Ethylenediaminetetraacetic Acid Tetrasodium Salt (EDTA Tetrasodium Salt) and Its Significance in Modern Chemical and Biomedical Research

Ethylenediaminetetraacetic Acid Tetrasodium Salt (CAS No. 13235-36-4) is a widely recognized chelating agent with a broad spectrum of applications in both industrial and biomedical fields. This compound, commonly referred to as EDTA Tetrasodium Salt, is the sodium salt form of ethylenediaminetetraacetic acid (EDTA), a synthetic amino carboxylic acid. Its unique ability to form stable complexes with metal ions makes it an indispensable tool in various scientific and technological applications.

The chemical structure of EDTA Tetrasodium Salt consists of a central ethylene backbone with four carboxylate groups and two amine groups. This configuration allows it to bind with a wide range of divalent and trivalent metal ions, such as calcium, magnesium, iron, and copper. The chelation process involves the formation of coordinate covalent bonds between the metal ions and the oxygen atoms of the carboxylate groups, resulting in a highly stable complex. This property is fundamental to its utility in numerous applications.

In the realm of biomedical research, EDTA Tetrasodium Salt has garnered significant attention due to its role in various therapeutic and diagnostic procedures. One of the most notable applications is in the field of medical imaging, where it serves as a contrast agent. Specifically, it is used in magnetic resonance imaging (MRI) to enhance the visibility of certain tissues by binding to metals that can interfere with the imaging process. The ability of EDTA to selectively bind to specific metal ions allows for precise control over contrast enhancement, improving the diagnostic accuracy of MRI scans.

Furthermore, EDTA Tetrasodium Salt plays a crucial role in the treatment of heavy metal poisoning. Its chelating properties enable it to bind tightly with toxic metals such as lead, mercury, and cadmium, facilitating their excretion from the body. This has been particularly beneficial in cases of acute metal intoxication, where rapid removal of the toxic substance is essential for patient recovery. Recent studies have highlighted its efficacy in treating children exposed to lead poisoning, demonstrating its potential as a life-saving therapeutic agent.

The compound's utility extends beyond clinical applications into industrial processes. In water treatment, for instance, EDTA is used to remove hardness by binding calcium and magnesium ions present in water supplies. This process not only improves the quality of drinking water but also enhances its aesthetic properties by preventing scale formation in pipes and appliances. Additionally, EDTA is employed in dyeing and textiles as a metal ion sequestrant, ensuring consistent coloration and preventing discoloration due to metal ion interference.

In recent years, research has delved into the potential applications of EDTA Tetrasodium Salt in nanotechnology and drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged to create functional nanoparticles for targeted drug delivery. These nanoparticles can encapsulate therapeutic agents and release them at specific sites within the body, improving treatment efficacy while minimizing side effects. Moreover, studies have explored its use in developing smart materials that can respond to environmental stimuli, such as pH changes or temperature variations, opening new avenues for advanced material science applications.

The environmental impact of EDTA Tetrasodium Salt has also been a subject of extensive research. While its chelating properties make it highly effective in industrial processes, there are concerns about its persistence in aquatic environments. However, recent studies have shown that when properly managed, EDTA can be effectively degraded through biological processes or chemical treatments, mitigating potential environmental risks. Efforts are ongoing to develop more sustainable methods for its production and application, ensuring that its benefits are maximized while minimizing ecological impact.

The synthesis and characterization of Ethylenediaminetetraacetic Acid Tetrasodium Salt continue to be areas of active investigation. Advances in synthetic chemistry have enabled the development of more efficient methods for producing high-purity EDTA derivatives, which are essential for pharmaceutical and diagnostic applications. Techniques such as crystallization refinement and solvent extraction have improved yield and purity standards significantly over traditional methods.

The future prospects for EDTA Tetrasodium Salt are promising, with ongoing research exploring novel applications across various fields. In biomedicine alone, there is growing interest in using EDTA-based compounds for gene therapy vectors and targeted cancer treatments. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing new therapeutic strategies that leverage metallodrug interactions.

In conclusion,Ethylenediaminetetraacetic Acid Tetrasodium Salt (CAS No. 13235-36-4) remains a cornerstone compound in both chemical research and industrial applications due to its versatile chelating properties. From enhancing medical imaging techniques to treating heavy metal poisoning and advancing material science innovations,Ethylenediaminetetraacetic Acid Tetrasodium Salt's contributions are profound and far-reaching.